1-(2-Fluoropyridin-3-yl)propan-1-ol
Cat. No. B2593027
M. Wt: 155.172
InChI Key: OGZCIWSSUHWGIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08933105B2
Procedure details
To a mixture of 1-(2-fluoropyridin-3-yl)propan-1-ol (12.3 g), dimethyl sulfoxide (130 mL) and triethylamine (65 mL) was added a sulfur trioxide-pyridine complex (25.6 g), and the mixture was stirred at room temperature for 14 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=4:1) to give the title compound as a brown oil (yield 10.6 g, 87%).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:7]([CH:8]([OH:11])[CH2:9][CH3:10])=[CH:6][CH:5]=[CH:4][N:3]=1.CS(C)=O.C(N(CC)CC)C>O>[F:1][C:2]1[C:7]([C:8](=[O:11])[CH2:9][CH3:10])=[CH:6][CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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12.3 g
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Type
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reactant
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Smiles
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FC1=NC=CC=C1C(CC)O
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Name
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Quantity
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130 mL
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Type
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reactant
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Smiles
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CS(=O)C
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Name
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Quantity
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65 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 14 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added a sulfur trioxide-pyridine complex (25.6 g)
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=4:1)
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Outcomes
Product
Details
Reaction Time |
14 h |
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Name
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Type
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product
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Smiles
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FC1=NC=CC=C1C(CC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.6 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
